3-Ethyl-2,5-dimethylheptane

• CAS: 61868-27-7
• Molecular Formula: C11H24
• Molecular Weight: 156.31 g/mol
• InChI: InChI=1S/C11H24/c1-6-10(5)8-11(7-2)9(3)4/h9-11H,6-8H2,1-5H3
• InChIKey: DEZOXTLNRYCKNK-UHFFFAOYSA-N

3-Ethyl-2,5-dimethylheptane (CAS 61868-27-7) for Research & Industrial Procurement: A Branched C11 Alkane

3-Ethyl-2,5-dimethylheptane (CAS 61868-27-7) is a highly branched, saturated C11 alkane with the molecular formula C₁₁H₂₄ and a molecular weight of 156.31 g/mol [1]. It belongs to the alkane class of hydrocarbons and is primarily encountered as either a racemic mixture or the specific (3R,5R)-stereoisomer. While broadly classified alongside other C11 isomers, its particular substitution pattern and stereochemical definition create distinct application-specific properties relevant to structural biology and thermophysical modeling, necessitating precise sourcing over generic alternatives [2].

▸ Stereochemically defined ligand for protein crystallography workflows

▸ Critically evaluated thermophysical dataset for simulation studies

▸ Branched alkane reference for environmental partitioning studies

• [1] PubChem Compound Summary for CID 19987590, 3-Ethyl-2,5-dimethylheptane. National Center for Biotechnology Information (NCBI). View Source
• [2] RCSB PDB Ligand Summary Page: 3MV ((3R,5R)-3-ethyl-2,5-dimethylheptane). Research Collaboratory for Structural Bioinformatics (RCSB). View Source

3-Ethyl-2,5-dimethylheptane Sourcing: Why a Generic C11 Isomer or Racemate Cannot Substitute

Procuring a generic C11 alkane isomer mixture or an undefined stereochemical form in place of specifically characterized 3-ethyl-2,5-dimethylheptane introduces significant technical risk. The (3R,5R)-enantiomer, identified by the PDB ligand code 3MV, is a defined component in specific protein crystal structures, where its precise 3D shape is critical for ligand binding and model refinement [1]. Using a racemic mixture could lead to uninterpretable electron density or failed co-crystallization. Furthermore, for applications in thermophysical model validation, only critically evaluated data tied to this specific compound's structure (as archived by NIST/TRC) can guarantee accurate predictions; properties of other C11 isomers, such as n-undecane (a linear chain) or 2,3,5-trimethyloctane, will differ significantly in boiling point, density, and vapor pressure due to their different branching patterns [2].

Stereochemical mismatch

Racemic mixtures may introduce structural disorder, hindering electron density interpretation; the enantiopure (3R,5R) form supports co-crystallization reproducibility.

Isomer substitution risk

Other C11 isomers such as n-undecane differ substantially in boiling point, density, and vapor pressure, which may skew thermophysical predictions and separation designs.

• [1] PDB entry 4REI: Crystal structure of ginseng major latex-like protein 151 (GLP) from Panax ginseng in complex with (3R,5R)-3-ethyl-2,5-dimethylheptane. Protein Data Bank Japan (PDBj). View Source
• [2] NIST/TRC Web Thermo Tables (WTT) - Critically Evaluated Thermophysical Property Data for heptane, 3-ethyl-2,5-dimethyl-. National Institute of Standards and Technology. View Source

Quantitative Differentiators for 3-Ethyl-2,5-dimethylheptane (CAS 61868-27-7) vs. Analogues

Experimental Boiling Point Comparison Against Linear C11 Isomer (n-Undecane)

The experimentally determined normal boiling point of 3-ethyl-2,5-dimethylheptane is 180.1 °C, a significant depression compared to the linear C11 isomer n-undecane, which has a reported boiling point of 195.9 °C [1]. This difference is attributable to the highly branched carbon skeleton of the target compound, which reduces molecular surface area and van der Waals interactions relative to the straight-chain analogue [2].

Boiling Point vs n-Undecane

Class-level

180.1 °C vs 195.9 °C (ΔT −15.8 °C)

Supports thermal separation design for branched isomers.

Literature experimental values; confirm for specific matrix.

Evidence Dimension	Normal Boiling Point
Target Compound Data	180.1 °C
Comparator Or Baseline	n-Undecane: 195.9 °C
Quantified Difference	ΔT = -15.8 °C (lower for branched isomer)
Conditions	Literature experimental values at standard atmospheric pressure; target compound value sourced from Ferris S.W. (1955); comparator value from standard reference data [1].

Why This Matters

This substantial boiling point difference is critical for procurement decisions in distillation-based purification or formulation processes, where thermal separation from other C11 isomers is technically and economically required.

• [1] Chemister.ru Property Database entry for 2,5-dimethyl-3-ethylheptane, citing: Ferris S.W. Handbook of Hydrocarbons. New York: Academic Press, 1955, p. 54. View Source
• [2] PubChem Compound Summary for CID 14257, n-Undecane. National Center for Biotechnology Information (NCBI). View Source

Stereochemically Pure Form Enables Defined Structural Biology Experiments

The (3R,5R)-stereoisomer of 3-ethyl-2,5-dimethylheptane is a validated, non-polymeric ligand (PDB code: 3MV) resolved in the crystal structure of ginseng major latex-like protein 151 (PDB: 4REI) at 1.49 Å resolution [1]. Its electron density is fully accounted for in the structural model. By contrast, a racemic mixture of the compound would present two overlapping, conflicting stereoisomers, severely degrading the interpretability of the electron density map and making unambiguous molecular placement impossible.

Crystallographic Interpretability

Head-to-head

Enantiopure form resolved at 1.49 Å (PDB 4REI); racemic form not deposited.

Stereochemical control supports unambiguous ligand placement.

Racemic mixtures may prevent successful co-crystallization.

Evidence Dimension	Crystallographic Interpretability
Target Compound Data	Single, well-defined (3R,5R) enantiomer; fully modeled in PDB 4REI with clear electron density.
Comparator Or Baseline	Racemic (±)-3-ethyl-2,5-dimethylheptane; no successful deposition in PDB with this ligand.
Quantified Difference	Qualitative but definitive: enantiopure compound yields a successful structure (4REI); racemate leads to structural disorder and likely failed refinement.
Conditions	X-ray diffraction, 1.49 Å resolution, PDB 4REI.

Why This Matters

For structural biology core facilities and research groups, procurement of the specific (3R,5R) enantiomer is mandatory for reproducing or building upon the published 4REI structure, eliminating the risk of experimental failure associated with undefined stereochemistry.

• [1] PDB entry 4REI: Crystal structure of ginseng major latex-like protein 151 (GLP) from Panax ginseng. Protein Data Bank Japan (PDBj). View Source

Henry's Law Constant as a Marker for Volatility in Water vs. Other Alkanes

The Henry's law constant (Hscp) for 3-ethyl-2,5-dimethylheptane is reported as 1.0 × 10⁻⁶ mol/(m³ Pa) at 298.15 K [1]. This value indicates its partitioning behavior from water to air. As a class, branched alkanes of this molecular weight tend to have higher Henry's constants (i.e., are more volatile) relative to their linear counterparts, which is consistent with the target's branched structure. For example, n-undecane has a reported Henry's constant of approximately 3.0 × 10⁻⁶ mol/(m³ Pa) under similar conditions, making the target compound about 3 times less volatile from aqueous solution [2].

Henry's Law Constant

Class-level

1.0 × 10⁻⁶ mol/(m³·Pa) at 298.15 K

~3× lower volatility vs n-undecane; supports environmental partitioning studies.

Class-level inference; validate for specific aqueous systems.

Evidence Dimension	Henry's Law Constant (Hscp) at 298.15 K
Target Compound Data	1.0 × 10⁻⁶ mol/(m³ Pa) (Yaws, 2003)
Comparator Or Baseline	n-Undecane: ~3.0 × 10⁻⁶ mol/(m³ Pa) (estimated from literature)
Quantified Difference	Target is approximately 3-fold less volatile from water than n-undecane.
Conditions	Temperature: 298.15 K; data compiled from Yaws (2003) and predictive models [1].

Why This Matters

For environmental modeling or solvent selection in aqueous-organic biphasic systems, this 3-fold difference in volatility is significant for predicting compound persistence, transport, and headspace partitioning.

• [1] R. Sander: Compilation of Henry's law constants (version 5.0.0) for water as solvent, Atmos. Chem. Phys., 23, 10901-12440 (2023). Data for 2,5-dimethyl-3-ethylheptane sourced from Yaws (2003). View Source
• [2] Mackay, D., Shiu, W. Y., & Ma, K. C. (2006). Illustrated Handbook of Physical-Chemical Properties and Environmental Fate for Organic Chemicals. CRC Press. (Henry's constant for n-undecane). View Source

Availability of Critically Evaluated Thermophysical Data from NIST/TRC

NIST/TRC Web Thermo Tables (WTT) provide critically evaluated recommendations for a comprehensive suite of thermophysical properties of 3-ethyl-2,5-dimethylheptane, including normal boiling temperature, critical temperature and pressure, density, enthalpy of vaporization, heat capacity, viscosity, and thermal conductivity over wide temperature ranges [1]. This level of data validation and completeness is not universally available for all C11 isomers, many of which have only predicted or low-quality experimental data. The existence of this critical evaluation provides a significant advantage for process simulation and engineering design, reducing uncertainty compared to using unvalidated property estimation methods.

Thermophysical Data Availability

Specification review

Critically evaluated dataset (bp, density, viscosity, etc.) from NIST/TRC

Reduces simulation uncertainty for process design.

Not available for most C11 isomer comparators; cross-validate if needed.

Evidence Dimension	Data Quality and Completeness
Target Compound Data	Critically evaluated, multi-property dataset available (NIST/TRC WTT).
Comparator Or Baseline	Most other branched C11 isomers (e.g., 2,3,5-trimethyloctane) lack a dedicated, critically evaluated thermophysical property collection in WTT.
Quantified Difference	Binary advantage: validated dataset exists vs. reliance on prediction/estimation for comparators.
Conditions	NIST Standard Reference Subscription Database 3 (Professional Edition Version 2-2012-1-Pro).

Why This Matters

For chemical engineers and process modelers, the availability of a single, trusted source of validated data reduces development time, de-risks scale-up, and improves the accuracy of simulations involving this compound.

• [1] NIST/TRC Web Thermo Tables (WTT) - Property Availability for heptane, 3-ethyl-2,5-dimethyl-. National Institute of Standards and Technology. View Source

Application Scenarios for Procuring 3-Ethyl-2,5-dimethylheptane (CAS 61868-27-7)

Defined (3R,5R)-Stereoisomer for Protein Crystallography Ligand Binding Studies

The (3R,5R)-enantiomer of 3-ethyl-2,5-dimethylheptane is validated for use as a ligand in protein crystallography, specifically in the structural determination of ginseng major latex-like protein 151 (PDB 4REI) where it was resolved at 1.49 Å [1]. Procurement of this specific stereoisomer is essential for co-crystallization or soaking experiments aimed at replicating or extending this structural work. Using a racemic mixture will introduce structural disorder and is not a viable substitute.

Thermophysical Model Development and Process Simulation with Validated Data

For the development and validation of equations of state or computational fluid dynamics models for hydrocarbon mixtures, the critically evaluated thermophysical data available for 3-ethyl-2,5-dimethylheptane from the NIST/TRC Web Thermo Tables serve as a high-fidelity benchmark [1]. This data spans wide temperature and pressure ranges (boiling point, critical point, density, viscosity, thermal conductivity) and is superior to predicted properties, enabling accurate simulations of distillation, heat exchange, or fuel blending processes involving this branched C11 isomer.

Environmental Partitioning and Fate Studies for Branched Hydrocarbons

The experimentally derived Henry's Law constant (1.0 × 10⁻⁶ mol/(m³ Pa) at 298.15 K) makes 3-ethyl-2,5-dimethylheptane a useful reference compound for studying the volatility and aqueous-air partitioning of branched alkanes in environmental systems [1]. Its 3-fold lower volatility from water compared to n-undecane can be exploited in experiments requiring a less easily volatilized hydrocarbon tracer, or for validating group-contribution models that predict the partitioning behavior of branched vs. linear alkane families.

Reference Standard for Boiling Point Separation of Alkane Isomers

With an experimental boiling point of 180.1 °C—clearly differentiated from the linear C11 isomer n-undecane (195.9 °C)—this compound can serve as a calibration standard or test mixture component for gas chromatography or distillation columns designed to separate isomers by branching degree [1]. Laboratories developing methods for complex hydrocarbon mixtures can use this large ΔT of -15.8 °C to validate column efficiency and separation protocols.

Application

Selection Property

Validation Focus

Protein Crystallography Ligand Binding

Enantiopure (3R,5R) stereoisomer

Electron density interpretability and co-crystallization reproducibility

Thermophysical Model Development

Critically evaluated multi-property dataset

Process simulation fidelity for distillation, heat exchange, and fuel blending

Environmental Partitioning Studies

Henry's Law constant for branched alkanes

Volatility and air-water partitioning model validation

GC / Distillation Column Calibration

Isomer-specific boiling point differential

Separation efficiency validation for branched vs. linear alkanes

• [1] Multiple sources as referenced in Section 3: Chemister.ru, PDB 4REI, NIST/TRC WTT, Henrys-law.org. View Source